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Compound of Interest

Compound Name: Chromous sulfate

Cat. No.: B080241

For researchers, scientists, and professionals in drug development, a thorough understanding
of reactive chemical species is paramount. Chromous sulfate, a powerful reducing agent,
presents both unique opportunities and significant challenges in synthetic chemistry. This
technical guide provides a comprehensive overview of chromous sulfate, its identifiers,
properties, synthesis, and applications, with a focus on detailed experimental protocols and
guantitative data.

Core Identifiers and Properties

Chromous sulfate, or chromium(ll) sulfate, is an inorganic compound notable for its instability
in the presence of air, where it readily oxidizes to the more stable chromium(lll) state. Its
properties are summarized in the tables below.

Chemical Identifiers
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Anhydrous Chromous

Chromous Sulfate

Identifier
Sulfate Pentahydrate
CAS Number 13825-86-0[1] 15928-77-5[1]
] chromium(2+) sulfate
IUPAC Name chromium(2+) sulfate[1]
pentahydrate
Molecular Formula CrSOa CrS0a4-5H20

InChl=1S/Cr.H204S/c;1-

InChl=1S/Cr.H204S.5H20/c;1

InChl -5(2,3)4;;;5:0h;
5(2,3)4/h;(H2,1,2,3,4)/q+2;/p-2
(H2,1,2,3,4);5*1H2/q+2;;;;::/p-2
RYPRIXSYXLDSOA-
InChlKey Not readily available

UHFFFAOYSA-L[1]

Canonical SMILES

[Cr+2].[0-]S(=0)(=0)[O-][1]

0.0.0.0.0.[Cr+2].[0-]S(=0)
(=0)[0-]

Synonyms

Chromous(ll) sulfate,

Chromium(2+) sulfate

Chromous sulfate hydrate

Physicochemical Properties

Property

Value

Molar Mass

148.05 g/mol (anhydrous)[1]

238.13 g/mol (pentahydrate)[1]

Appearance

Blue crystalline solid (pentahydrate)[1]

Solubility in Water

21 g/100 mL at 0 °C (pentahydrate)[1]

Redox Potential (Cr3+/Crz*)

-0.42V

Synthesis of Chromous Sulfate

The synthesis of chromous sulfate requires an inert atmosphere to prevent its rapid oxidation.

The most common laboratory method involves the reduction of a chromium(lll) salt.
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Experimental Protocol: Preparation of an Aqueous
Solution of Chromous Sulfate

Objective: To prepare a solution of chromous sulfate for use as a reducing agent.
Materials:

e Chromium(lll) sulfate hydrate (Crz2(SOa4)3-xH20)

e Zinc powder or granules (amalgamated)

 Dilute sulfuric acid (e.g., 1 M)

» Deoxygenated water

e Schlenk flask or similar apparatus for working under an inert atmosphere
 Inert gas (argon or nitrogen)

Procedure:

e Amalgamation of Zinc (optional but recommended): In a fume hood, briefly wash the zinc
with dilute sulfuric acid and then with a dilute solution of mercuric chloride. This process
coats the zinc with mercury, which prevents the formation of hydrogen gas during the
reduction. Rinse the amalgamated zinc thoroughly with deoxygenated water.

» Reaction Setup: Place the amalgamated zinc in a Schlenk flask equipped with a magnetic
stir bar. Add a solution of chromium(lll) sulfate in dilute sulfuric acid. The solution will initially
be green, characteristic of the [Cr(H20)s]3* ion.

 Inert Atmosphere: Seal the flask and purge with an inert gas for 10-15 minutes to remove all
oxygen. Maintain a positive pressure of the inert gas throughout the reaction.

e Reduction: Stir the mixture vigorously. The color of the solution will gradually change from
green to a clear, bright blue, indicating the formation of the hexaaquachromium(ll) ion,
[Cr(H20)s]?*. This process may take several hours.
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o Completion and Use: Once the color change is complete, the blue solution of chromous
sulfate is ready for use. It should be used promptly and maintained under an inert
atmosphere.

Chromium(lll) Sulfate Solution

(Green)
Chromous Sulfate Solution
(Blue)
. Reduction in
Amalgamated Zinc Schlenk Flask
7 Zn2* in solution
Inert Atmosphere

(Ar or N2)

Click to download full resolution via product page

Workflow for the synthesis of aqueous chromous sulfate.

Applications in Organic Synthesis

Chromous sulfate is a potent one-electron reducing agent. Its primary application in a
research setting is in organic synthesis, particularly for the reduction of alkyl halides and in
Barbier-type reactions.

Experimental Protocol: Reduction of an Alkyl Halide

Objective: To demonstrate the reductive dehalogenation of an alkyl halide using chromous
sulfate.

Materials:
e Aqueous solution of chromous sulfate (prepared as described above)
o Alkyl halide (e.g., benzyl bromide)

o Organic solvent (e.g., dimethylformamide, DMF)
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o Syringes and needles for transfer under inert atmosphere

o Standard glassware for organic reactions and workup

Procedure:

Reaction Setup: In a Schlenk flask under an inert atmosphere, add the alkyl halide dissolved

in an organic solvent like DMF.

o Addition of Reducing Agent: Using a syringe, slowly add the freshly prepared blue solution of

chromous sulfate to the stirred solution of the alkyl halide.

e Reaction: The reaction is often rapid, and the blue color of the Cr(ll) ion will fade as it is

oxidized to the green Cr(lll) ion. The reaction progress can be monitored by thin-layer

chromatography (TLC).

o Workup: Once the reaction is complete, the mixture is typically quenched with water and

extracted with an organic solvent (e.g., diethyl ether or ethyl acetate). The organic layer is

then washed, dried, and concentrated to yield the reduced product.

 Purification: The crude product can be purified by standard techniques such as column

chromatography or distillation.

Alkyl Halide (R-X)
in Organic Solvent

Alkane (R-H)

Reductive Dehalogenation

Electron Transfer

Aqueous Chromous Sulfate
[Cr(H20)s6]2+

Chromium(lll) Species
[Cr(H20)sX]2*+

Click to download full resolution via product page

General workflow for the reduction of an alkyl halide by chromous sulfate.

Role in Biochemistry and Drug Development

Due to its high reactivity and rapid oxidation to chromium(lll) under physiological conditions,

chromous sulfate has no direct application in drug development. The biological significance of
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chromium is almost exclusively associated with its +3 oxidation state. Trivalent chromium is
considered an essential trace element that plays a role in glucose and lipid metabolism,
potentially by potentiating the action of insulin. Research in this area focuses on stable Cr(lIl)
complexes.

Safety and Handling

Chromous sulfate solutions are highly oxygen-sensitive and must be handled under an inert
atmosphere. While chromium(ll) is relatively non-toxic, chromium compounds in general should
be handled with care. Appropriate personal protective equipment (PPE), including gloves and
safety glasses, should always be worn. Disposal of chromium waste should follow institutional
and local regulations for heavy metal waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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